Cas no 1247898-75-4 (5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine)

5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine structure

1247898-75-4 structure

Product Name:5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine

CAS No:1247898-75-4

MF:C₇H₁₁N₃OS

MW:185.246739625931

CID:5523031

PubChem ID:62213361

Update Time:2023-05-24

5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine
- Inchi： 1S/C7H11N3OS/c8-7-10-9-6(12-7)5-3-1-2-4-11-5/h5H,1-4H2,(H2,8,10)
- InChI Key： VQNNABFORVKTGR-UHFFFAOYSA-N
- SMILES： S1C(C2OCCCC2)=NN=C1N

5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1257287-0.05g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	0.05g	$218.0	2023-05-26
Enamine	EN300-1257287-0.1g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	0.1g	$326.0	2023-05-26
Enamine	EN300-1257287-0.25g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	0.25g	$466.0	2023-05-26
Enamine	EN300-1257287-0.5g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	0.5g	$735.0	2023-05-26
Enamine	EN300-1257287-1.0g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	1g	$943.0	2023-05-26
Enamine	EN300-1257287-2.5g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	2.5g	$1848.0	2023-05-26
Enamine	EN300-1257287-5.0g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	5g	$2732.0	2023-05-26
Enamine	EN300-1257287-10.0g	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95%	10g	$4052.0	2023-05-26
Enamine	EN300-1257287-50mg	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95.0%	50mg	$218.0	2023-10-02
Enamine	EN300-1257287-100mg	5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine	1247898-75-4	95.0%	100mg	$326.0	2023-10-02

5-(oxan-2-yl)-1,3,4-thiadiazol-2-amine Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

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